Barium sebacate
Overview
Description
Barium sebacate is a compound formed by the reaction of barium, a silvery-white metal, with sebacic acid . The molecular formula of barium sebacate is C10H16O4.Ba . Barium is a soft, silvery metal that rapidly tarnishes in air and reacts with water . Sebacic acid is a dicarboxylic acid primarily used as a monomer in the production of polyamide .
Chemical Reactions Analysis
Barium is a highly reactive metal that reacts quickly with oxygen in air and with most non-metals . It forms a white, finely divided precipitate when reacted with sulfate ions . Barium also reacts with soluble carbonates to precipitate white barium carbonate . Barium chromate, another barium compound, is formed when soluble chromates react with barium ions .Physical And Chemical Properties Analysis
Barium is a silvery-white metal that takes on a silver-yellow color when exposed to air . It has a melting point of 727°C, a boiling point of 1845°C, and a density of 3.62 g/cm³ . The physical and chemical properties of barium sebacate are not explicitly detailed in the available literature.Scientific Research Applications
Tracer for Oceanographic Studies : Barium stable isotopes, including those of barium compounds, are used as tracers for alkalinity, productivity, and riverine inputs in the ocean, aiding in understanding the oceanic cycle of barium (Hsieh & Henderson, 2017).
Therapeutic Strategies for Barium-Induced Heart Injury : Research on selenium and vitamin C supplementation has shown effectiveness in alleviating the toxic effects of barium chloride on the heart, suggesting potential therapeutic strategies (Elwej et al., 2017).
Paleo-export Productivity Reconstruction : Variations in phase associations of sedimentary barium, including barium sebacate, should be considered when reconstructing paleo-export productivity from marine sediments (Gonneea & Paytan, 2006).
Nuclear Radiation Attenuation and Material Enhancement : Barium oxide (BaO) reinforcement in barium borosilicate glasses, which may include barium sebacate, enhances nuclear radiation attenuation, mechanical durability, and optical properties of the glasses (Zakaly et al., 2020).
Separation Method for Geological and Hydrological Materials : A method for rapidly and efficiently separating barium from various materials, including those with barium sebacate, has been developed, aiding in the analysis of geological and hydrological materials (Matecha et al., 2021).
Spectrophotometric and Gravimetric Determination : Barium sebacate is used in spectrophotometric and gravimetric methods for determining sulfur in sebacate-based lubricants (Norwitz & Gordon, 1975).
Synthesis and Decomposition Analysis : The synthesis and X-ray powder diffraction (XRPD) studies of new barium dicarboxylates, including barium sebacate, have been conducted, with a focus on their decomposition into barium carbonate at specific temperatures (Grzesiak, Rafalska-Łasocha, & Łasocha, 2011).
Safety And Hazards
Barium compounds that dissolve in water can cause harmful health effects . Barium sulfate and barium carbonate, which do not dissolve well, are not generally harmful . Chronic exposure to barium can lead to various health conditions, including cardiovascular and kidney diseases, metabolic, neurological, and mental disorders . Personal protective equipment should be worn when handling barium compounds to avoid contact with skin, eyes, or clothing .
properties
IUPAC Name |
barium(2+);decanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O4.Ba/c11-9(12)7-5-3-1-2-4-6-8-10(13)14;/h1-8H2,(H,11,12)(H,13,14);/q;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QYPYUAWNRNUADX-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCCCC(=O)[O-])CCCC(=O)[O-].[Ba+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H16BaO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10941692 |
Source
|
| Record name | Barium decanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10941692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
337.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Barium sebacate | |
CAS RN |
19856-32-7 |
Source
|
| Record name | Barium sebacate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019856327 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Barium decanedioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10941692 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Barium sebacate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.039.421 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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